molecular formula C12H21Cl2N3O2S B6180412 2-[4-(benzenesulfonyl)piperazin-1-yl]ethan-1-amine dihydrochloride CAS No. 2613385-15-0

2-[4-(benzenesulfonyl)piperazin-1-yl]ethan-1-amine dihydrochloride

Cat. No. B6180412
CAS RN: 2613385-15-0
M. Wt: 342.3
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“2-[4-(benzenesulfonyl)piperazin-1-yl]ethan-1-amine dihydrochloride” is a chemical compound with the CAS Number: 2613385-15-0 . It has a molecular weight of 342.29 . The compound is typically in the form of a powder .


Molecular Structure Analysis

The InChI code for this compound is 1S/C12H19N3O2S.2ClH/c13-6-7-14-8-10-15(11-9-14)18(16,17)12-4-2-1-3-5-12;;/h1-5H,6-11,13H2;2*1H . This indicates the molecular structure of the compound.


Physical And Chemical Properties Analysis

The compound is a powder at room temperature . Other physical and chemical properties such as melting point, boiling point, and solubility are not specified in the current data.

Safety and Hazards

The compound has been classified with the GHS07 pictogram and has the signal word "Warning" . Hazard statements include H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation) . Precautionary statements include measures to prevent exposure and response measures in case of exposure .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 2-[4-(benzenesulfonyl)piperazin-1-yl]ethan-1-amine dihydrochloride involves the reaction of piperazine with benzenesulfonyl chloride to form 4-(benzenesulfonyl)piperazine, which is then reacted with ethylene diamine to form the target compound. The final product is obtained as a dihydrochloride salt.", "Starting Materials": [ "Piperazine", "Benzenesulfonyl chloride", "Ethylene diamine", "Hydrochloric acid", "Sodium hydroxide", "Diethyl ether", "Water" ], "Reaction": [ "Step 1: Piperazine is dissolved in diethyl ether and cooled to 0°C.", "Step 2: Benzenesulfonyl chloride is added dropwise to the piperazine solution while stirring at 0°C.", "Step 3: The reaction mixture is stirred at 0°C for 1 hour and then allowed to warm up to room temperature.", "Step 4: The mixture is then washed with water and the organic layer is separated.", "Step 5: The organic layer is dried over sodium sulfate and the solvent is evaporated under reduced pressure to obtain 4-(benzenesulfonyl)piperazine as a white solid.", "Step 6: 4-(Benzenesulfonyl)piperazine is dissolved in ethanol and ethylene diamine is added to the solution.", "Step 7: The reaction mixture is heated at reflux for 6 hours.", "Step 8: The solvent is evaporated under reduced pressure and the residue is dissolved in hydrochloric acid.", "Step 9: The resulting solution is treated with sodium hydroxide to adjust the pH to 9-10.", "Step 10: The product is extracted with diethyl ether and the organic layer is separated.", "Step 11: The organic layer is dried over sodium sulfate and the solvent is evaporated under reduced pressure to obtain the target compound as a dihydrochloride salt." ] }

CAS RN

2613385-15-0

Molecular Formula

C12H21Cl2N3O2S

Molecular Weight

342.3

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.